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For Researchers, Scientists, and Drug Development Professionals

Fura-2, a high-affinity, ratiometric fluorescent indicator, remains a cornerstone for quantifying

intracellular calcium ([Ca²⁺]i) concentrations. Its unique spectral properties upon binding to

Ca²⁺ allow for accurate and dynamic measurements, making it an invaluable tool in

neuroscience, cardiology, pharmacology, and various other fields of biological research. This

guide provides an in-depth overview of the chemical structure, properties, and experimental

applications of Fura-2.

Chemical Structure and Principle of Action
Fura-2 is an aminopolycarboxylic acid-based chelator.[1] Its structure is designed to specifically

bind to free divalent cations, with a high selectivity for calcium. The core of the Fura-2 molecule

is a benzofuran ring system conjugated to two carboxyl groups, which are essential for calcium

binding.[2]

For practical application in live cells, Fura-2 is most commonly used in its acetoxymethyl (AM)

ester form, Fura-2 AM.[2] The AM ester groups render the molecule lipophilic, allowing it to

readily cross cell membranes. Once inside the cell, ubiquitous intracellular esterases cleave the

AM groups, regenerating the active, membrane-impermeant Fura-2 molecule, which is then
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trapped in the cytosol.[2] This accumulation mechanism ensures a sufficient intracellular

concentration for robust fluorescence measurements.

The key feature of Fura-2 is its ratiometric nature.[1][3] Upon binding to Ca²⁺, the dye

undergoes a conformational change that alters its fluorescence excitation spectrum.

Specifically, the excitation maximum shifts from approximately 380 nm in the Ca²⁺-free form to

around 340 nm in the Ca²⁺-bound form, while the emission maximum remains constant at

about 510 nm.[1][4] By measuring the ratio of fluorescence intensity at these two excitation

wavelengths, researchers can determine the intracellular calcium concentration with high

precision. This ratiometric measurement corrects for variations in dye concentration, cell

thickness, photobleaching, and uneven dye loading, which are common artifacts in

fluorescence microscopy.[2][5]
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Caption: Chemical structures of Fura-2 and Fura-2 AM, and the process of cellular loading and

activation.
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Physicochemical and Spectral Properties
The quantitative properties of Fura-2 are critical for its application in calcium imaging. These

properties can be influenced by environmental factors such as pH, temperature, and ionic

strength.[6][7]

Property Value Notes

Excitation Wavelength (Ca²⁺-

bound)
~335-340 nm[8]

Exhibits a significant increase

in fluorescence upon Ca²⁺

binding.

Excitation Wavelength (Ca²⁺-

free)
~363-380 nm[8]

Fluorescence decreases as

Ca²⁺ concentration increases.

Emission Wavelength ~505-510 nm[1][4]
Remains constant regardless

of Ca²⁺ binding.

Dissociation Constant (Kd) for

Ca²⁺
~140-225 nM[9][10]

High affinity makes it suitable

for measuring resting and low-

level Ca²⁺ changes. The in situ

Kd can be higher than in vitro

values.[11]

Quantum Yield (Φf) (Ca²⁺-free) ~0.23[6][12]

Quantum Yield (Φf) (Ca²⁺-

bound)
~0.49-0.56[6]

The increase in quantum yield

contributes to the bright signal

of the Ca²⁺-bound form.

Molar Extinction Coefficient (ε)

at 340 nm (Ca²⁺-bound)
~30,000 M⁻¹cm⁻¹

Molar Extinction Coefficient (ε)

at 380 nm (Ca²⁺-free)
~25,000 M⁻¹cm⁻¹

Experimental Protocols
Accurate and reproducible results with Fura-2 depend on careful execution of cell loading,

imaging, and calibration protocols.
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Fura-2 AM Loading Protocol
This protocol provides a general guideline for loading cells with Fura-2 AM. Optimization for

specific cell types is recommended.[13][14]

Prepare Fura-2 AM Stock Solution: Dissolve Fura-2 AM in high-quality, anhydrous dimethyl

sulfoxide (DMSO) to a stock concentration of 1-5 mM.[14] Store aliquots at -20°C, protected

from light and moisture.[15]

Prepare Loading Buffer: Dilute the Fura-2 AM stock solution into a suitable physiological

buffer (e.g., Hanks' Balanced Salt Solution, HBSS) to a final working concentration of 1-5

µM.[14] To aid in the dispersion of the hydrophobic Fura-2 AM in the aqueous buffer, the non-

ionic detergent Pluronic® F-127 can be added to the loading buffer at a final concentration of

0.02-0.04%.[14][16]

Cell Loading:

For adherent cells, replace the culture medium with the loading buffer.

For cells in suspension, pellet the cells and resuspend them in the loading buffer.

Incubation: Incubate the cells for 15-60 minutes at room temperature or 37°C, protected from

light.[14] The optimal loading time and temperature should be determined empirically.[14]

Wash: After incubation, wash the cells twice with fresh, dye-free physiological buffer to

remove extracellular Fura-2 AM.

De-esterification: Incubate the cells for an additional 30 minutes in dye-free buffer to allow for

the complete hydrolysis of the AM esters by intracellular esterases.[14]
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Caption: A typical experimental workflow for loading cells with Fura-2 AM.

Calcium Calibration Protocol
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To convert the fluorescence ratio into absolute [Ca²⁺]i, a calibration must be performed. The

most common method involves determining the minimum (Rmin) and maximum (Rmax)

fluorescence ratios.[6]

Determine Rmax: After recording the baseline fluorescence, expose the cells to a calcium

ionophore (e.g., ionomycin or A23187) in the presence of a high concentration of

extracellular calcium (e.g., 1-2 mM). This will saturate the intracellular Fura-2 with Ca²⁺.

Determine Rmin: Following the Rmax measurement, chelate all available calcium by adding

a calcium chelator such as EGTA to the buffer. This will yield the fluorescence ratio of Ca²⁺-

free Fura-2.

Calculate [Ca²⁺]i: The intracellular calcium concentration can then be calculated using the

Grynkiewicz equation:[10] [Ca²⁺]i = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2) Where:

Kd is the dissociation constant of Fura-2 for Ca²⁺.

R is the experimentally measured fluorescence ratio (F340/F380).

Rmin is the ratio in the absence of Ca²⁺.

Rmax is the ratio at saturating Ca²⁺ levels.

Sf2 is the fluorescence intensity at 380 nm in the absence of Ca²⁺.

Sb2 is the fluorescence intensity at 380 nm at saturating Ca²⁺ levels.

Applications in Research and Drug Development
Fura-2 is extensively utilized to study a wide array of cellular processes that are regulated by

calcium signaling.[2]

Neuroscience: Investigating synaptic transmission, neuronal excitability, and the role of

calcium in neurodegenerative diseases.[2]

Cardiology: Studying excitation-contraction coupling in cardiomyocytes and the

pathophysiology of cardiac arrhythmias.[2]
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Pharmacology and Drug Discovery: Screening for compounds that modulate the activity of

ion channels and G-protein coupled receptors (GPCRs) by monitoring changes in [Ca²⁺]i.[17]

Fura-2-based assays are suitable for high-throughput screening platforms.[17]

Cell Signaling Research: Elucidating the role of calcium as a second messenger in diverse

signaling pathways, including cell proliferation, apoptosis, and gene expression.[2][8]
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Caption: A simplified signaling pathway illustrating GPCR-mediated calcium release detected

by Fura-2.

Limitations and Considerations
Despite its widespread use, Fura-2 has some limitations:

Photobleaching and Phototoxicity: Although ratiometric measurements compensate for

photobleaching, intense or prolonged UV excitation can still lead to dye degradation and

cellular damage.[18]

Calcium Buffering: At high intracellular concentrations, Fura-2 can buffer intracellular

calcium, potentially dampening rapid calcium transients.[3]

Compartmentalization: In some cell types, Fura-2 can be sequestered into organelles,

leading to inaccuracies in cytosolic calcium measurements.[14]

UV Excitation: The need for UV excitation can be phototoxic to cells and may cause

autofluorescence in some biological samples.

In conclusion, Fura-2 remains a powerful and reliable tool for the quantitative measurement of

intracellular calcium. By understanding its chemical properties, adhering to optimized

experimental protocols, and being mindful of its limitations, researchers can effectively leverage

Fura-2 to unravel the complex roles of calcium in cellular physiology and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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